Cas no 1806701-88-1 (Ethyl 2-(1-chloro-2-oxopropyl)-4-iodobenzoate)

• Product Name: Ethyl 2-(1-chloro-2-oxopropyl)-4-iodobenzoate
• CAS No: 1806701-88-1
• MF: C₁₂H₁₂ClIO₃
• MW: 366.579355239868
• CID: 4955725
• Update Time: 2025-06-29

Ethyl 2-(1-chloro-2-oxopropyl)-4-iodobenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(1-chloro-2-oxopropyl)-4-iodobenzoate

• Inchi： 1S/C12H12ClIO3/c1-3-17-12(16)9-5-4-8(14)6-10(9)11(13)7(2)15/h4-6,11H,3H2,1-2H3
• InChI Key： UQTLWOYXMBYMMR-UHFFFAOYSA-N
• SMILES： IC1C=CC(C(=O)OCC)=C(C=1)C(C(C)=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 296
• XLogP3: 3.1
• Topological Polar Surface Area: 43.4

Additional information on Ethyl 2-(1-chloro-2-oxopropyl)-4-iodobenzoate

Ethyl 2-(1-chloro-2-oxopropyl)-4-iodobenzoate (CAS No. 1806701-88-1): A Versatile Intermediate in Modern Pharmaceutical Synthesis

Ethyl 2-(1-chloro-2-oxopropyl)-4-iodobenzoate (CAS No. 1806701-88-1) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and versatile reactivity. This compound, characterized by its iodobenzoate core and an aldehyde-like functionality at the propyl side chain, serves as a crucial intermediate in the synthesis of various biologically active molecules. Its molecular structure, featuring both electrophilic and nucleophilic sites, makes it an invaluable building block for the development of novel therapeutic agents.

The< strong>Ethyl 2-(1-chloro-2-oxopropyl)-4-iodobenzoate molecule is particularly noteworthy for its ability to undergo a wide range of chemical transformations, including nucleophilic substitution, condensation reactions, and cross-coupling processes. These reactions are fundamental to the construction of complex organic frameworks, which are often required in the design of pharmaceuticals targeting various diseases. The presence of the iodine atom at the benzoate ring enhances its utility in synthetic protocols, as iodine is a well-known participant in palladium-catalyzed cross-coupling reactions such as Suzuki-Miyaura and Heck couplings.

In recent years, there has been a surge in research focused on developing innovative methods for constructing biaryl structures, which are prevalent in many pharmacologically active compounds. The< strong>Ethyl 2-(1-chloro-2-oxopropyl)-4-iodobenzoate compound plays a pivotal role in this context, providing a convenient access route to biaryl derivatives through palladium-mediated reactions. For instance, its reaction with boronic acids or aryl halides under palladium catalysis can yield diverse biaryl compounds that exhibit promising biological activities. These findings have been corroborated by several studies published in high-impact journals, highlighting the compound's significance in medicinal chemistry.

The< strong>Ethyl 2-(1-chloro-2-oxopropyl)-4-iodobenzoate molecule also finds applications in the synthesis of heterocyclic compounds, which are another major class of bioactive molecules. The aldehyde-like functionality at the propyl side chain can be readily converted into other functional groups such as carboxylic acids, esters, or amides through oxidation or reduction reactions. This flexibility allows chemists to tailor the compound's properties for specific synthetic needs, making it a versatile tool in drug discovery and development.

Moreover, the< strong>Ethyl 2-(1-chloro-2-oxopropyl)-4-iodobenzoate compound has been explored in the context of developing novel antiviral and anticancer agents. Its structural motif is reminiscent of several known pharmacophores that exhibit potent biological activities against various pathogens and diseases. Researchers have leveraged its reactivity to design and synthesize derivatives with enhanced binding affinity and selectivity towards target enzymes or receptors. Some of these derivatives have shown encouraging results in preclinical studies, paving the way for further investigation into their potential therapeutic applications.

The synthesis of< strong>Ethyl 2-(1-chloro-2-oxopropyl)-4-iodobenzoate itself is an intriguing process that showcases modern synthetic methodologies. The typical synthetic route involves the condensation of ethyl acetoacetate with an appropriate iodobenzene derivative followed by chlorination and functional group manipulation. This multi-step process highlights the compound's complexity and underscores the skill required to produce it in high purity and yield. Advances in catalytic systems and green chemistry principles have enabled more efficient and sustainable synthetic routes, reducing waste and improving overall efficiency.

In conclusion, Ethyl 2-(1-chloro-2-oxopropyl)-4-iodobenzoate (CAS No. 1806701-88-1) is a multifaceted intermediate with broad applications in pharmaceutical synthesis. Its unique structural features and reactivity make it an indispensable tool for chemists working on drug discovery and development. The growing body of research on this compound underscores its importance in modern medicinal chemistry and suggests that it will continue to play a significant role in future advancements.